Cas no 90069-81-1 (3,4-Diaminothiophene Dihydrochloride)

3,4-Diaminothiophene Dihydrochloride structure
90069-81-1 structure
Product name:3,4-Diaminothiophene Dihydrochloride
CAS No:90069-81-1
MF:C4H7ClN2S
MW:150.629778146744
MDL:MFCD00671511
CID:61366
PubChem ID:12707342

3,4-Diaminothiophene Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • Thiophene-3,4-diamine dihydrochloride
    • 3,4-Thiophendiamine dihydrochloride
    • 3,4-Diaminothiophene Dihydrochloride
    • 3,4-Thiophenediamine dihydrochloride
    • 3,4-Diaminothiophenedihydrochloride
    • 3,4-Thiophenediamine, dihydrochloride
    • PubChem21822
    • RAMOMCXNLLLICQ-UHFFFAOYSA-N
    • 3,4-DIAMINOTHIOPHENE 2HCL
    • 3?4-Diaminothiophene dihydrochloride
    • D
    • 3,4-Thiophenediamine, dihydrochloride (9CI)
    • DTXSID80507542
    • AC-6951
    • SCHEMBL1064010
    • D2378
    • BP-10014
    • DB-024743
    • EN300-303722
    • SY043192
    • 3,4-Diaminothiophene, dihydrochloride
    • Thiophene-3,4-diamine--hydrogen chloride (1/2)
    • 3,4-Diaminothiophene dihydrochloride, 97%
    • MFCD00671511
    • 90069-81-1
    • Thiophene-3,4-diamine diHCl
    • BCP33198
    • CS-W015990
    • thiophene-3,4-diaminedihydrochloride
    • AKOS015845619
    • 3,4-THIOPHENDIAMINE DIHYDROCHLORIDE;3,4-DIAMINOTHIOPHENE DIHYDROCHLORIDE;3,4-DIAMINOTHIOPHENE DIHYDROCHLORIDE 99%;3,4-Diaminothiophene dihydrochloride,96%
    • thiophene-3,4-diamine;dihydrochloride
    • BS-17794
    • MDL： MFCD00671511
    • Inchi： 1S/C4H6N2S.ClH/c5-3-1-7-2-4(3)6;/h1-2H,5-6H2;1H
    • InChI Key： JLQKEXTYAOKZTN-UHFFFAOYSA-N
    • SMILES： Cl.S1C=C(N)C(N)=C1

Computed Properties

  • Exact Mass: 185.97900
  • Monoisotopic Mass: 185.9785248g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 58.7
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.3
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Uncertain
  • Melting Point: 240-245 °C
    240-245 °C
  • PSA: 80.28000
  • LogP: 3.67890
  • Solubility: Not determined

3,4-Diaminothiophene Dihydrochloride Security Information

3,4-Diaminothiophene Dihydrochloride Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-Diaminothiophene Dihydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM199639-1g
Thiophene-3,4-diamine dihydrochloride
 90069-81-1 97%
1g
 $74 2023-01-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
D88160-1g
Thiophene-3,4-diamine dihydrochloride
 90069-81-1 95%
1g
 ¥264.0 2024-07-18
eNovation Chemicals LLC
Y1046251-5g
Thiophene-3,4-diamine dihydrochloride
 90069-81-1 95%
5g
 $175 2024-06-07
Enamine
EN300-303722-0.1g
thiophene-3,4-diamine dihydrochloride
 90069-81-1 94%
0.1g
 $25.0 2023-09-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-SV272-1g
3,4-Diaminothiophene Dihydrochloride
 90069-81-1 97%
1g
 ￥924.0 2022-05-30
TRC
D416850-5g
3,4-Diaminothiophene Dihydrochloride
 90069-81-1
5g
 $339.00 2023-05-18
BAI LING WEI Technology Co., Ltd.
517268-250MG
3,4-Diaminothiophene dihydrochloride, 97%
 90069-81-1 97%
250MG
 ￥ 263 2022-04-26
TRC
D416850-500mg
3,4-Diaminothiophene Dihydrochloride
 90069-81-1
500mg
 $ 81.00 2023-09-07
abcr
AB140848-10 g
3,4-Diaminothiophene dihydrochloride, 95%; .
 90069-81-1 95%
10g
 €847.40 2023-02-05
BAI LING WEI Technology Co., Ltd.
J20F225299-25g
Thiophene-3,4-diamine dihydrochloride
 90069-81-1 0.95
25g
 ￥14938 2023-11-24

3,4-Diaminothiophene Dihydrochloride Production Method

Production Method 1

52431-30-8 52431-30-8
90069-81-1 90069-81-1
Reaction Conditions
1.1 Reagents: Tin ,  Hydrochloric acid ;  30 min, 25 - 30 °C; 6 h, 30 °C
Reference
An n-type narrow-bandgap organoboron polymer with quinoidal character synthesized by direct arylation polymerization
Dong, Changshuai; Meng, Bin; Liu, Jun; Wang, Lixiang, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2022, 10(7), 2718-2723

Production Method 2

52431-30-8 52431-30-8
90069-81-1 90069-81-1
Reaction Conditions
1.1 Reagents: Tin ,  Hydrochloric acid Solvents: Water ;  0 °C; 3 h, 23 °C
Reference
A Chain-Growth Mechanism for Conjugated Polymer Synthesis Facilitated by Dinuclear Complexes with Redox-Active Ligands
King, Andrew J. ; Zhukhovitskiy, Aleksandr V., Angewandte Chemie, 2022, 61(29),

Production Method 3

52431-30-8 52431-30-8
90069-81-1 90069-81-1
Reaction Conditions
1.1 Reagents: Tin ,  Hydrochloric acid Solvents: Water ;  20 - 25 °C; 25 °C
Reference
Iron(II) complexes containing thiophene-substituted "bispicen" ligands - Spin-crossover, ligand rearrangements, and ferromagnetic interactions
Cheng, Haojin; Djukic, Brandon; Jenkins, Hilary A.; Gorelsky, Serge I.; Lemaire, Martin T., Canadian Journal of Chemistry, 2010, 88(9), 954-963

Production Method 4

52431-30-8 52431-30-8
90069-81-1 90069-81-1
Reaction Conditions
1.1 Reagents: Tin ,  Hydrochloric acid
Reference
Tin
Steel, Peter J., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2006, 1, 1-7

Production Method 5

52431-30-8 52431-30-8
90069-81-1 90069-81-1
Reaction Conditions
1.1 Reagents: Tin ,  Hydrochloric acid Solvents: Water ;  2 h, 0 °C; 0 °C → rt; 2.5 h, rt
Reference
Photocontrolled synthesis of n-type conjugated polymers
Woods, Eliot F.; Berl, Alexandra J.; Kalow, Julia A., ChemRxiv, 2019, 1, 1-14

Production Method 6

52431-30-8 52431-30-8
90069-81-1 90069-81-1
Reaction Conditions
1.1 Reagents: Tin ,  Hydrochloric acid Solvents: Water
Reference
Synthesis and Characterization of New Self-Assembled Metallo-Polymers Containing Electron-Withdrawing and Electron-Donating Bis(terpyridine) Zinc(II) Moieties
Schluetter, Florian; Wild, Andreas; Winter, Andreas; Hager, Martin D.; Baumgaertel, Anja; et al, Macromolecules (Washington, 2010, 43(6), 2759-2771

Production Method 7

52431-30-8 52431-30-8
90069-81-1 90069-81-1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  rt → 0 °C
1.2 Reagents: Tin ;  1 h, < 25 °C; 2 h, rt; 1 h, -18 °C
Reference
Donor-Acceptor-Donor Thienopyrazines via Pd-Catalyzed C-H Activation as NIR Fluorescent Materials
McNamara, Louis E.; Liyanage, Nalaka; Peddapuram, Adithya; Murphy, J. Scott; Delcamp, Jared H.; et al, Journal of Organic Chemistry, 2016, 81(1), 32-42

3,4-Diaminothiophene Dihydrochloride Raw materials

3,4-Diaminothiophene Dihydrochloride Preparation Products

3,4-Diaminothiophene Dihydrochloride Related Literature

Related Categories

90069-81-1 (3,4-Diaminothiophene Dihydrochloride) Related Products

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:90069-81-1)3,4-Diaminothiophene Dihydrochloride
A10769
Purity:99%
Quantity:5g
Price ($):218.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:90069-81-1)邻氨基噻吩(2盐酸)
LE2448574
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry